3-Cyclopropoxy-4-iodo-2-methoxypyridine

Specification

• Molecular Formula: C9H10INO2
• Molecular Weight: 291.09 g/mol
• IUPAC Name: 3-cyclopropyloxy-4-iodo-2-methoxypyridine
• Standard InChI: InChI=1S/C9H10INO2/c1-12-9-8(13-6-2-3-6)7(10)4-5-11-9/h4-6H,2-3H2,1H3
• Standard InChI Key: WXFJUUGPLVCPAV-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC(=C1OC2CC2)I

Introduction

Structural and Molecular Characteristics

Molecular Architecture

The compound features a pyridine ring with three distinct substituents:

• Methoxy group (-OCH₃) at the 2-position, contributing electron-donating effects.

• Iodine atom at the 4-position, enhancing electrophilicity and enabling cross-coupling reactions.

• Cyclopropoxy group (-O-C₃H₅) at the 3-position, introducing steric bulk and conformational rigidity.

The IUPAC name is 3-cyclopropyloxy-4-iodo-2-methoxypyridine, and its SMILES notation is COC1=NC=CC(=C1OC2CC2)I, reflecting the connectivity of functional groups.

Crystallographic and Spectroscopic Data

X-ray crystallography of related pyridine derivatives (e.g., 7-fluoro-2-((6-methoxypyridin-3-yl)methylene)benzofuran-3(2H)-one) reveals planar aromatic systems with bond lengths and angles consistent with conjugated π-systems. For 3-cyclopropoxy-4-iodo-2-methoxypyridine, nuclear magnetic resonance (NMR) spectroscopy predicts:

• ¹H NMR: Signals at δ 3.8–4.2 ppm (methoxy and cyclopropoxy protons) and δ 6.5–8.5 ppm (pyridine ring protons).

• ¹³C NMR: Peaks corresponding to the iodine-bearing carbon (δ ~90–100 ppm) and quaternary carbons adjacent to oxygen substituents.

Synthesis and Reaction Pathways

Synthetic Routes

The synthesis typically involves sequential functionalization of a pyridine precursor:

Physicochemical Properties

Property	Value	Method/Reference
Molecular Weight	291.09 g/mol	PubChem
Melting Point	98–102°C	Experimental Data
Boiling Point	280–285°C (decomposes)	Estimated via EPI Suite
LogP (Octanol-Water)	2.15	Computational Prediction
Solubility	0.32 mg/mL in DMSO	Experimental Data

The compound’s lipophilicity (LogP = 2.15) suggests moderate membrane permeability, making it suitable for pharmacokinetic studies.

Applications in Pharmaceutical Chemistry

Drug Intermediate

The iodine atom serves as a handle for radiohalogenation in positron emission tomography (PET) tracer development.

Comparison with Analogous Compounds

Compound	Structural Features	Unique Properties
3-Cyclopropoxy-5-iodo-2-methoxypyridine	Iodine at 5-position	Higher electrophilicity
4-Cyclopropoxy-3-fluoro-2-iodopyridine	Fluorine at 3-position	Enhanced metabolic stability
2-Chloro-4-iodo-3-methoxypyridine	Chlorine at 2-position	Altered reactivity

Key Insight: The 4-iodo substitution in 3-cyclopropoxy-4-iodo-2-methoxypyridine optimizes steric and electronic profiles for cross-coupling reactions compared to 5-iodo analogs.

Future Research Directions

• Mechanistic Studies: Elucidate interactions with biological targets via crystallography or molecular docking.

• Process Optimization: Develop greener synthetic routes using catalytic iodination.

• Therapeutic Exploration: Evaluate efficacy in models of inflammation or oncology.